Cas no 5457-42-1 (3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-)

3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)- structure
5457-42-1 structure
Product Name:3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-
CAS No:5457-42-1
MF:C12H26O
MW:186.334244251251
CID:373316
PubChem ID:230225
Update Time:2025-04-19

3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-
    • 2,2,4,4-tetramethyl-3-propan-2-yl-pentan-3-ol
    • 2,2,4,4-tetramethyl-3-propan-2-ylpentan-3-ol
    • 2,2,4,4-tetramethyl-3-isopropylpentan-3-ol
    • 3-isopropyl-2,2,4,4-tetramethyl-pentan-3-ol
    • di-tert-butylisopropylmethanol
    • isopropyl-di-tert-butyl-carbinol
    • 2,2,4,4-Tetramethyl-3-(propan-2-yl)pentan-3-ol
    • NSC24851
    • NSC-24851
    • 5457-42-1
    • 3-isopropyl-2,2,4,4-tetramethyl-3-pentanol
    • DTXSID60282183
    • 3-(1-Methylethyl)-2,2,4,4-tetramethyl-3-pentanol
    • Inchi: 1S/C12H26O/c1-9(2)12(13,10(3,4)5)11(6,7)8/h9,13H,1-8H3
    • InChI Key: DXYPGMZJNUIZMU-UHFFFAOYSA-N
    • SMILES: OC(C(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 186.19800
  • Monoisotopic Mass: 186.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.829
  • Boiling Point: 196.4°Cat760mmHg
  • Flash Point: 74.3°C
  • Refractive Index: 1.438
  • PSA: 20.23000
  • LogP: 3.46570

3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)- Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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